1,4-Dibenzylpiperazine-2,5-dione
Overview
Description
1,4-Dibenzylpiperazine-2,5-dione is a chemical compound with the molecular formula C18H18N2O2 . It is used in laboratory chemicals .
Synthesis Analysis
The synthesis of 1,4-Dibenzylpiperazine-2,5-dione has been described in various studies . The preparation of monoarylidene and both symmetrical and unsymmetrical bis-arylidenes of piperazine-2,5-dione is possible . The use of 1,4-diacetyl-piperazine-2,5-dione makes it possible to prepare unsymmetrical bisarylidenes .Molecular Structure Analysis
The molecular structure of 1,4-Dibenzylpiperazine-2,5-dione has been determined in several studies . The compound crystallizes in the centrosymmetric monoclinic space group C2/c with half the molecule as the asymmetric unit. There are π–π interactions between the benzene rings, with a perpendicular distance of 3.657 (11) Å between ring centroids .Chemical Reactions Analysis
The chemical reactions involving 1,4-Dibenzylpiperazine-2,5-dione have been studied . The introduction of a dicyanomethylene moiety into the para position of one of the arylidene groups resulted in a remarkable deepening in the color of the resulting compounds .Scientific Research Applications
Preparation of Monoarylidene and Bisarylidene Derivatives
The compound has been used in the preparation of monoarylidene and both symmetrical and unsymmetrical bisarylidene derivatives . The use of 1,4-diacetylpiperazine-2,5-dione makes it possible to prepare unsymmetrical bisarylidenes .
Use in Peptide Synthesis
Derivatives of “1,4-Dibenzylpiperazine-2,5-dione” are useful in peptide synthesis . This is due to the presence of the piperazine-2,5-dione ring system, which is found in many natural products .
Synthesis of Pyrazines
The compound is also used in the synthesis of pyrazines . Pyrazines are a class of organic compounds with the formula (C4H4N2), and they are important in a variety of chemical and pharmaceutical applications.
Use in Diels-Alder Reactions
“1,4-Dibenzylpiperazine-2,5-dione” is used in Diels-Alder reactions as a 4π component . The Diels-Alder reaction is a chemical reaction between a conjugated diene and a substituted alkene to form a substituted cyclohexene system.
Potential Use in the Synthesis of Novel Dyestuffs
The structural similarity of derivative 3 to the chromophore of indigo led researchers to assume that if the arylidene (piperazine-2,5-dione) system could be obtained with donor–acceptor substituents, then mero-stabilization of the excited state should occur to give deeply colored compounds that might be novel dyestuffs .
Selective Cytotoxicity
There is evidence that “1,4-Dibenzylpiperazine-2,5-dione” shows selective cytotoxicity . This suggests potential applications in the field of cancer research and treatment.
Mechanism of Action
Target of Action
It has been found to exhibit selective cytotoxicity against cancer cells adapted to nutrient starvation . This suggests that its targets may be related to cellular pathways involved in nutrient uptake and metabolism.
Mode of Action
It has been suggested that it may function via uncoupling of mitochondrial oxidative phosphorylation . This could potentially disrupt the energy production in cells, leading to cell death, particularly in cells that are already under stress due to nutrient starvation.
Result of Action
The primary known result of the action of 1,4-Dibenzylpiperazine-2,5-dione is its cytotoxic effect on cancer cells adapted to nutrient starvation . It has been shown to have a significant cytotoxic effect on human pancreatic carcinoma PANC-1 cells adapted to glucose-starved conditions, with an IC50 value of 28 μM .
Action Environment
The action of 1,4-Dibenzylpiperazine-2,5-dione is influenced by the nutrient environment of the cells. It shows selective cytotoxicity against cancer cells that have adapted to nutrient starvation, suggesting that it may be more effective in tumor microenvironments where nutrient availability is limited .
Future Directions
Research into 1,4-Dibenzylpiperazine-2,5-dione and its derivatives continues, with studies exploring its potential applications in various fields . For example, the introduction of a dicyanomethylene moiety into the para position of one of the arylidene groups has been shown to result in a remarkable deepening in the color of the resulting compounds, suggesting potential applications in dye manufacturing .
properties
IUPAC Name |
1,4-dibenzylpiperazine-2,5-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O2/c21-17-14-20(12-16-9-5-2-6-10-16)18(22)13-19(17)11-15-7-3-1-4-8-15/h1-10H,11-14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQRPFFBYORNALN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(CC(=O)N1CC2=CC=CC=C2)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40350536 |
Source
|
| Record name | 1,4-dibenzyl-2,5-piperazinedione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40350536 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
42492-87-5 |
Source
|
| Record name | 1,4-dibenzyl-2,5-piperazinedione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40350536 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,4-DIBENZYL-2,5-PIPERAZINEDIONE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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